97-07-4

4-Chloro-3-nitrophenyl methyl sulfone

In Stock

• CAS RN:
• 97-07-4

• Formula:
• C7H6ClNO4S

• InChI:
• InChI=1S/C7H6ClNO4S/c1-14(12,13)5-2-3-6(8)7(4-5)9(10)11/h2-4H,1H3

• InChIKey:
• JAANTSGNTKWLFA-UHFFFAOYSA-N

• 4-Chloro-3-nitrophenyl methyl sulfone is a useful research compound. Its molecular formula is C7H6ClNO4S and its molecular weight is 235.65 g/mol. The purity is usually 95%.

N-(3-chlorophenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide

In Stock

• CAS RN:
• 5697-07-4

• Formula:
• C17H17ClFN3O

• InChI:
• InChI=1S/C17H17ClFN3O/c18-13-2-1-3-15(12-13)20-17(23)22-10-8-21(9-11-22)16-6-4-14(19)5-7-16/h1-7,12H,8-11H2,(H,20,23)

• InChIKey:
• VKMCWCNLQJAUEE-UHFFFAOYSA-N

• N-(3-chlorophenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide is a useful research compound. Its molecular formula is C17H17ClFN3O and its molecular weight is 333.8 g/mol. The purity is usually 95%.

Geissoschizoline

• CAS RN:
• 18397-07-4

• Formula:
• C19H26N2O

• InChI:
• InChI=1S/C19H26N2O/c1-2-12-10-21-8-7-19-15-5-3-4-6-16(15)20-18(19)14(11-22)13(12)9-17(19)21/h3-6,12-14,17-18,20,22H,2,7-11H2,1H3/t12-,13+,14+,17+,18+,19-/m1/s1

• InChIKey:
• FAQGZHFLASTWAV-RWANUPMISA-N

• Geissoschizoline is an indole alkaloid that is (16alpha)-curan substituted by a hydroxy group at position 17. It has a role as an antiplasmodial drug and a metabolite. It is an indole alkaloid, a primary alcohol and an organic heteropentacyclic compound.

[3-(Methylthio)benzyl]amine hydrochloride

In Stock

• CAS RN:
• 869297-07-4

• Formula:
• C8H12ClNS

• InChI:
• InChI=1S/C8H11NS.ClH/c1-10-8-4-2-3-7(5-8)6-9;/h2-5H,6,9H2,1H3;1H

• InChIKey:
• BSQUCPXNHLDJFZ-UHFFFAOYSA-N

• [3-(Methylthio)benzyl]amine hydrochloride is a useful research compound. Its molecular formula is C8H12ClNS and its molecular weight is 189.7. The purity is usually 95%.

3-(4-chlorophenyl)sulfonyl-N-[(4-fluorophenyl)methyl]triazolo[1,5-a]quinazolin-5-amine

Usually In Stock

• CAS RN:
• 872197-07-4

• Formula:
• C22H15ClFN5O2S

• InChI:
• InChI=1S/C22H15ClFN5O2S/c23-15-7-11-17(12-8-15)32(30,31)22-21-26-20(25-13-14-5-9-16(24)10-6-14)18-3-1-2-4-19(18)29(21)28-27-22/h1-12H,13H2,(H,25,26)

• InChIKey:
• TWTDUUZNMLJECH-UHFFFAOYSA-N

• 3-(4-chlorophenyl)sulfonyl-N-[(4-fluorophenyl)methyl]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C22H15ClFN5O2S and its molecular weight is 467.9. The purity is usually 95%.

N-(4-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

In Stock

• CAS RN:
• 872597-07-4

• Formula:
• C22H20FN5O3S

• InChI:
• InChI=1S/C22H20FN5O3S/c23-15-9-7-14(8-10-15)20(30)25-18-19(24)26-22(27-21(18)31)32-12-17(29)28-11-3-5-13-4-1-2-6-16(13)28/h1-2,4,6-10H,3,5,11-12H2,(H,25,30)(H3,24,26,27,31)

• InChIKey:
• JIYGTDCAWJLKHJ-UHFFFAOYSA-N

• N-(4-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C22H20FN5O3S and its molecular weight is 453.49. The purity is usually 95%.

N-(3-(4-(dimethylamino)phenyl)propyl)-2-methoxybenzamide

In Stock

• CAS RN:
• 953197-07-4

• Formula:
• C19H24N2O2

• InChI:
• InChI=1S/C19H24N2O2/c1-21(2)16-12-10-15(11-13-16)7-6-14-20-19(22)17-8-4-5-9-18(17)23-3/h4-5,8-13H,6-7,14H2,1-3H3,(H,20,22)

• InChIKey:
• LVWUIJORWZPZOS-UHFFFAOYSA-N

• N-(3-(4-(dimethylamino)phenyl)propyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C19H24N2O2 and its molecular weight is 312.413. The purity is usually 95%.

Methyl 6-amino-1,2,3,4-tetrahydroquinoline-8-carboxylate

• CAS RN:
• 123297-07-4

• Formula:
• C11H14N2O2

• InChI:
• InChI=1S/C11H14N2O2/c1-15-11(14)9-6-8(12)5-7-3-2-4-13-10(7)9/h5-6,13H,2-4,12H2,1H3

• InChIKey:
• DIGKXVAIEKZYIW-UHFFFAOYSA-N

• Methyl 6-amino-1,2,3,4-tetrahydroquinoline-8-carboxylate, also known as Methyl 6-amino-1,2,3,4-tetrahydroquinoline-8-carboxylate, is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.

Cyclobutane-1,1-dicarboxylate;2-(methoxymethyl)-2-methylpropane-1,3-diamine;platinum(2+)

• CAS RN:
• 115597-07-4

• Formula:
• C12H22N2O5Pt

• InChI:
• InChI=1S/C6H16N2O.C6H8O4.Pt/c1-6(3-7,4-8)5-9-2;7-4(8)6(5(9)10)2-1-3-6;/h3-5,7-8H2,1-2H3;1-3H2,(H,7,8)(H,9,10);/q;;+2/p-2

• InChIKey:
• FDEIZJZPVPINRB-UHFFFAOYSA-L

• Cyclobutane-1,1-dicarboxylate;2-(methoxymethyl)-2-methylpropane-1,3-diamine;platinum(2+), also known as Cyclobutane-1,1-dicarboxylate;2-(methoxymethyl)-2-methylpropane-1,3-diamine;platinum(2+), is a useful research compound. Its molecular formula is C12H22N2O5Pt and its molecular weight is 469.4 g/mol. The purity is usually 95%.

Zibotentan

In Stock

• CAS RN:
• 186497-07-4

• Formula:
• C19H16N6O4S

• InChI:
• InChI=1S/C19H16N6O4S/c1-12-10-21-17(19(23-12)28-2)25-30(26,27)15-4-3-9-20-16(15)13-5-7-14(8-6-13)18-24-22-11-29-18/h3-11H,1-2H3,(H,21,25)

• InChIKey:
• FJHHZXWJVIEFGJ-UHFFFAOYSA-N

• Zibotentan is a selective antagonist of the endothelin (ET) receptor type A (IC50s = 21 and >10,000 nM for human recombinant ETA and ETB, respectively). It inhibits growth of HEY, OVCA 433, SKOV3, and A2780 cells induced by endothelin 1 (ET-1; ) in vitro. Zibotentan reduces ET-1-induced expression of MMP-2, MMP-9, VEGF, COX-1 and COX-2, mediators of cell invasion and angiogenesis, in HEY cells. In vivo, zibotentan (10-50 mg/kg per day) reduces tumor growth in an HEY mouse xenograft model in a dose-dependent manner. Formulations containing zibotentan are under clinical investigation for the treatment of ovarian and castration-resistant prostate cancers.
  Zibotentan is an orally available selective antagonist of the endothelin-A (ET-A) receptor with potential antineoplastic activity. Zibotentan binds selectively to the ET-A receptor, thereby inhibiting endothelin-mediate...

2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

In Stock

• CAS RN:
• 1019097-07-4

• Formula:
• C19H19Cl2N5O3

• InChI:
• InChI=1S/C19H19Cl2N5O3/c1-3-4-13-9-17(27)24-19(22-13)26-16(7-11(2)25-26)23-18(28)10-29-15-6-5-12(20)8-14(15)21/h5-9H,3-4,10H2,1-2H3,(H,23,28)(H,22,24,27)

• InChIKey:
• ALVVIVILYVDWEB-UHFFFAOYSA-N

• 2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C19H19Cl2N5O3 and its molecular weight is 436.29. The purity is usually 95%.

2-amino-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-2-methylpentanamide

In Stock

• CAS RN:
• 1182797-07-4

• Formula:
• C13H23N3O

• InChI:
• InChI=1S/C13H23N3O/c1-5-8-13(3,14)12(17)15-9-11-7-6-10(2)16(11)4/h6-7H,5,8-9,14H2,1-4H3,(H,15,17)

• InChIKey:
• JFJOUGANPLJHHM-UHFFFAOYSA-N

• 2-amino-N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-2-methylpentanamide is a useful research compound. Its molecular formula is C13H23N3O and its molecular weight is 237.34 g/mol. The purity is usually 95%.

(4-(4-Amino-3-methylphenyl)piperidin-1-yl)(cyclopropyl)methanone

In Stock

• CAS RN:
• 1852497-07-4

• Formula:
• C16H22N2O

• InChI:
• InChI=1S/C16H22N2O/c1-11-10-14(4-5-15(11)17)12-6-8-18(9-7-12)16(19)13-2-3-13/h4-5,10,12-13H,2-3,6-9,17H2,1H3

• InChIKey:
• IMTLECOSKPMJEX-UHFFFAOYSA-N

• (4-(4-Amino-3-methylphenyl)piperidin-1-yl)(cyclopropyl)methanone is a useful research compound. Its molecular formula is C16H22N2O and its molecular weight is 258.365. The purity is usually 95%.

N-(2,2-Dimethylbut-3-enyl)-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361697-07-4

• Formula:
• C15H24N2O2

• InChI:
• InChI=1S/C15H24N2O2/c1-5-13(18)17-9-7-12(8-10-17)14(19)16-11-15(3,4)6-2/h5-6,12H,1-2,7-11H2,3-4H3,(H,16,19)

• InChIKey:
• MILGLHZGJKSWBR-UHFFFAOYSA-N

• N-(2,2-Dimethylbut-3-enyl)-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H24N2O2 and its molecular weight is 264.369. The purity is usually 95%.

N'-(1-Phenylethyl)-N-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide

Usually In Stock

• CAS RN:
• 2379997-07-4

• Formula:
• C19H18N2O2S2

• InChI:
• InChI=1S/C19H18N2O2S2/c1-13(14-5-3-2-4-6-14)21-19(23)18(22)20-10-17-9-16(12-25-17)15-7-8-24-11-15/h2-9,11-13H,10H2,1H3,(H,20,22)(H,21,23)

• InChIKey:
• RKRHDBZYLXJYDS-UHFFFAOYSA-N

• N'-(1-Phenylethyl)-N-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide is a useful research compound. Its molecular formula is C19H18N2O2S2 and its molecular weight is 370.49. The purity is usually 95%.

3-[(2S)-Piperidin-2-yl]-1,2-oxazole;hydrochloride

In Stock

• CAS RN:
• 2418597-07-4

• Formula:
• C8H13ClN2O

• InChI:
• InChI=1S/C8H12N2O.ClH/c1-2-5-9-7(3-1)8-4-6-11-10-8;/h4,6-7,9H,1-3,5H2;1H/t7-;/m0./s1

• InChIKey:
• GKCYBKVRXDKISF-FJXQXJEOSA-N

• 3-[(2S)-Piperidin-2-yl]-1,2-oxazole;hydrochloride is a useful research compound. Its molecular formula is C8H13ClN2O and its molecular weight is 188.66. The purity is usually 95%.